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Compound of Interest

Compound Name: VTP50469 fumarate

Cat. No.: B15568847 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This document provides detailed application notes and protocols for the preparation and use of

VTP50469 fumarate, a potent and selective inhibitor of the Menin-Mixed Lineage Leukemia

(MLL) interaction, for in vitro cell-based assays.

Introduction
VTP50469 is a small molecule inhibitor that disrupts the critical protein-protein interaction

between Menin and the MLL1 protein, a key driver in specific types of leukemias.[1][2]

Chromosomal translocations involving the MLL gene result in oncogenic MLL fusion proteins

that are central to the development of MLL-rearranged (MLL-r) leukemias.[1][2] These fusion

proteins rely on their interaction with Menin to maintain their leukemogenic gene expression

program.[1] VTP50469 effectively blocks this interaction, leading to the downregulation of MLL

target genes, which in turn induces cell differentiation and apoptosis in MLL-r leukemia cells.[1]

[3] These application notes provide the necessary information for the effective use of

VTP50469 fumarate in a laboratory setting.

Quantitative Data Summary
The following table summarizes the key quantitative data for VTP50469 and its fumarate salt.
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Property Value Source

VTP50469 Molecular Weight 630.82 g/mol

VTP50469 Fumarate

Molecular Weight
804.93 g/mol [4]

Mechanism of Action
Inhibitor of Menin-MLL

interaction
[1]

Ki (Cell-free assay) 104 pM [4]

IC50 (MOLM13 cells) 13 nM [3][5]

IC50 (RS4;11 cells) 25 nM [5][6]

Solubility in DMSO ≥ 100 mg/mL (≥ 124.23 mM) [5]

Solubility in Ethanol 100 mg/mL

Solubility in Water Insoluble

Signaling Pathway
VTP50469 targets the Menin-MLL1 interaction, which is crucial for the oncogenic activity of

MLL fusion proteins in MLL-rearranged leukemias. The diagram below illustrates this signaling

pathway.
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VTP50469 inhibits the Menin-MLL interaction.

Experimental Protocols

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 8 Tech Support

https://www.benchchem.com/product/b15568847?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15568847?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Preparation of a 10 mM VTP50469 Fumarate Stock
Solution in DMSO
This protocol details the steps to prepare a 10 mM stock solution of VTP50469 fumarate,

which can be further diluted for use in cell-based assays.

Materials:

VTP50469 fumarate powder (Molecular Weight: 804.93 g/mol )

Anhydrous Dimethyl Sulfoxide (DMSO)

Sterile microcentrifuge tubes or vials

Calibrated analytical balance

Pipettes and sterile filter tips

Procedure:

Equilibrate: Allow the VTP50469 fumarate powder vial to warm to room temperature before

opening to prevent condensation.

Weigh: Carefully weigh out the desired amount of VTP50469 fumarate powder using a

calibrated analytical balance. For example, to prepare 1 mL of a 10 mM stock solution, weigh

out 8.05 mg of the compound.

Dissolve: Add the appropriate volume of anhydrous DMSO to the powder. For a 10 mM stock

solution, if you weighed 8.05 mg, add 1 mL of DMSO.

Mix: Gently vortex or sonicate the solution until the powder is completely dissolved.[5] A clear

solution should be obtained.

Aliquot: To avoid repeated freeze-thaw cycles, aliquot the stock solution into smaller, single-

use volumes in sterile microcentrifuge tubes.[7]

Store: Store the aliquots at -20°C for short-term storage (up to 1 month) or at -80°C for long-

term storage (up to 1 year).[3][7]
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Note: DMSO is hygroscopic and can absorb moisture from the air, which may reduce the

solubility of the compound.[7] It is recommended to use fresh, anhydrous DMSO.

Experimental Workflow for Cell-Based Assays
The following diagram outlines a general workflow for utilizing the VTP50469 fumarate stock

solution in a cell-based assay, such as a cell viability or gene expression analysis.
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Workflow for VTP50469 cell-based assays.
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Stability and Storage
Proper storage of VTP50469 fumarate and its stock solutions is critical to maintain its activity.

Powder: The solid compound should be stored at -20°C and is stable for at least three years.

[7]

Stock Solutions: Aliquoted stock solutions in DMSO should be stored at -80°C for up to one

year or at -20°C for up to one month.[3] It is crucial to avoid repeated freeze-thaw cycles to

maintain the integrity of the compound.

Safety Precautions
VTP50469 fumarate is a bioactive compound. Standard laboratory safety practices should be

followed when handling this chemical. This includes wearing appropriate personal protective

equipment (PPE) such as gloves, a lab coat, and safety glasses. All handling should be

performed in a well-ventilated area or a chemical fume hood. For detailed safety information,

refer to the manufacturer's Safety Data Sheet (SDS).

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [Application Notes and Protocols for VTP50469
Fumarate in Cell-Based Assays]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15568847#how-to-prepare-vtp50469-fumarate-stock-
solution-for-cell-based-assays]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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